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Abstract
Trans-3-Hexenoic acid, a six-carbon unsaturated carboxylic acid, is a naturally occurring

compound found in various plants and fruits, most notably strawberries. It is recognized for its

contribution to the characteristic aroma of many fruits and has garnered interest for its potential

biological activities, including antimicrobial and antiviral properties. This technical guide

provides a comprehensive overview of the discovery, history, synthesis, and biological

significance of trans-3-Hexenoic acid, with a focus on quantitative data, detailed experimental

methodologies, and the elucidation of relevant biochemical pathways and experimental

workflows.

Introduction
Trans-3-Hexenoic acid (IUPAC name: (E)-3-Hexenoic acid) is a short-chain fatty acid with the

chemical formula C₆H₁₀O₂. Its presence as a volatile organic compound in various natural

sources, particularly fruits like strawberries, contributes significantly to their distinct flavor and

aroma profiles.[1][2] Beyond its role as a flavor and fragrance component, recent research has

begun to uncover its potential as a bioactive molecule with antimicrobial and antiviral

properties, making it a compound of interest for the pharmaceutical and agrochemical

industries.[3] This guide aims to consolidate the current knowledge on trans-3-Hexenoic acid,

presenting its history, physicochemical properties, synthesis, and biological activities in a

structured and technical format for researchers and drug development professionals.
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Discovery and History
The precise historical account of the initial discovery and isolation of trans-3-hexenoic acid is

not prominently documented in readily available scientific literature. The broader history of fatty

acid discovery began in the early 19th century with the work of Michel-Eugène Chevreul, who

first characterized several fatty acids from animal fats.[4] The discovery of unsaturated fatty

acids and their importance in biological systems followed, with the essential nature of certain

fatty acids being established in the 1920s.[5]

The identification of specific short-chain unsaturated fatty acids like trans-3-hexenoic acid is

closely tied to the development of advanced analytical techniques, particularly gas

chromatography-mass spectrometry (GC-MS), in the mid-20th century. These methods allowed

for the separation and identification of individual volatile compounds from complex natural

mixtures. Early studies on the flavor components of fruits, such as strawberries, in the 1960s

and 1970s, led to the identification of a vast array of volatile organic compounds, including

various hexenoic acid isomers.[6] While a definitive first report of trans-3-hexenoic acid is not

easily pinpointed, its characterization is a result of these systematic investigations into the

chemical basis of fruit aromas.

Physicochemical and Biological Properties
Trans-3-Hexenoic acid is a colorless to pale yellow liquid at room temperature with a

characteristic fruity, cheesy, and green aroma.[7] Its physical and chemical properties are

summarized in Table 1.

Table 1: Physicochemical Properties of trans-3-Hexenoic Acid
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Property Value Reference(s)

Molecular Formula C₆H₁₀O₂ [8][9]

Molecular Weight 114.14 g/mol [8][9]

CAS Number 1577-18-0 [8][9]

Melting Point 11-12 °C [10]

Boiling Point 118-119 °C at 22 mmHg [8]

Density 0.963 g/mL at 25 °C [8]

Refractive Index (n20/D) 1.44 [8]

Solubility
Soluble in organic solvents,

limited solubility in water.
[11]

Appearance Colorless to pale yellow liquid [11]

Odor Profile
Fruity, cheesy, green, honey-

like
[7][12]

The biological activities of trans-3-hexenoic acid are an emerging area of research. While

specific quantitative data for its antimicrobial and antifungal properties are not extensively

reported, related short-chain unsaturated fatty acids have demonstrated such activities. For

context, Table 2 includes available data on the antiviral activity of the closely related compound,

trans-2-hexenoic acid. The potential for trans-3-hexenoic acid to possess antibacterial and

antifungal properties is an area ripe for further investigation.[3]

Table 2: Antiviral Activity of trans-2-Hexenoic Acid (for comparative context)

Virus Cell Line EC₅₀ (µM) CC₅₀ (µM)
Selectivity
Index (SI)

Reference(s
)

Coxsackievir

us B3 (CVB3)
HeLa 2.9 33.62 11.59 [13]

Enterovirus

A71 (EV-A71)
HeLa 3.21 33.62 10.47 [13]
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Synthesis and Biosynthesis
Chemical Synthesis
Several synthetic routes can be employed for the preparation of trans-3-hexenoic acid.

A common method for the synthesis of α,β-unsaturated carboxylic acids is the Doebner

modification of the Knoevenagel condensation.[14] This reaction involves the condensation of

an aldehyde with malonic acid in the presence of a basic catalyst, typically pyridine, followed by

decarboxylation. For trans-3-hexenoic acid, this would involve the reaction of butyraldehyde

with malonic acid. A patented method utilizes triethanolamine as a catalyst in a solvent-free

system, reporting a high yield and simple process.[15]

The Reformatsky reaction provides a route to β-hydroxy esters, which can be subsequently

dehydrated to form α,β- or β,γ-unsaturated esters.[4][16] The reaction of an α-haloester with an

aldehyde or ketone in the presence of zinc metal can be adapted to synthesize precursors to

trans-3-hexenoic acid.

Modern olefination reactions such as the Wittig reaction and the Julia olefination offer versatile

methods for the stereoselective synthesis of alkenes, which can be precursors to or directly

form the unsaturated acid backbone.[1][6]

A logical workflow for a common synthesis approach is depicted below:
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Caption: Workflow for the synthesis of trans-3-Hexenoic acid via Doebner-Knoevenagel

condensation.
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Biosynthesis
In plants, C6 volatile compounds, including aldehydes and alcohols that are precursors to

hexenoic acids, are synthesized from polyunsaturated fatty acids like linoleic acid and α-

linolenic acid through the lipoxygenase (LOX) pathway. This pathway is a key part of the plant's

defense mechanism and response to stress.
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Enzymatic Conversions

α-Linolenic Acid Lipoxygenase (LOX)

13-Hydroperoxy-linolenic acid Hydroperoxide Lyase (HPL)

cis-3-Hexenal Alcohol Dehydrogenase (ADH)

Aldehyde Dehydrogenase (ALDH)

cis-3-Hexen-1-ol

cis-3-Hexenoic Acid

Isomerase trans-3-Hexenoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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